Acetamide
Acetamide
Acetamide appears as colorless crystals with a mousy odor (NTP, 1999). Low toxicity.
Acetamide is a member of the class of acetamides that results from the formal condensation of acetic acid with ammonia. It is a monocarboxylic acid amide, a N-acylammonia and a member of acetamides. It is a tautomer of an acetimidic acid.
Acetamide is used primarily as a solvent and a plasticizer. Workers may be exposed in the plastics and chemical industries. It causes mild skin irritation from acute (short-term) exposure. No information is available on the chronic (long-term), reproductive/developmental, or carcinogenic effects of acetamide in humans. EPA has not classified acetamide for carcinogenicity.
Acetamide is a natural product found in Convolvulus erinaceus, Haplophyllum acutifolium, and other organisms with data available.
Acetamide is a mineral with formula of CH3CONH2. The corresponding IMA (International Mineralogical Association) number is IMA1974-039. The IMA symbol is Ace.
Acetamide can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC).
Acetamide is found in red beetroot. Acetamide (or acetic acid amide or ethanamide), CH3CONH2, the amide of acetic acid, is a white crystalline solid in pure form. It is produced by dehydrating ammonium acetate. Acetamide has been shown to exhibit anti-microbial, anti-inflammatory, anti-arthritic and antibiotic functions. Acetamide belongs to the family of Primary Carboxylic Acid Amides. These are compounds comprising primary carboxylic acid amide functional group, with the general structure RC(=O)NH2. (A3310, A3311, A3311, A3312).
Acetamide is a metabolite found in or produced by Saccharomyces cerevisiae.
Acetamide is a member of the class of acetamides that results from the formal condensation of acetic acid with ammonia. It is a monocarboxylic acid amide, a N-acylammonia and a member of acetamides. It is a tautomer of an acetimidic acid.
Acetamide is used primarily as a solvent and a plasticizer. Workers may be exposed in the plastics and chemical industries. It causes mild skin irritation from acute (short-term) exposure. No information is available on the chronic (long-term), reproductive/developmental, or carcinogenic effects of acetamide in humans. EPA has not classified acetamide for carcinogenicity.
Acetamide is a natural product found in Convolvulus erinaceus, Haplophyllum acutifolium, and other organisms with data available.
Acetamide is a mineral with formula of CH3CONH2. The corresponding IMA (International Mineralogical Association) number is IMA1974-039. The IMA symbol is Ace.
Acetamide can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC).
Acetamide is found in red beetroot. Acetamide (or acetic acid amide or ethanamide), CH3CONH2, the amide of acetic acid, is a white crystalline solid in pure form. It is produced by dehydrating ammonium acetate. Acetamide has been shown to exhibit anti-microbial, anti-inflammatory, anti-arthritic and antibiotic functions. Acetamide belongs to the family of Primary Carboxylic Acid Amides. These are compounds comprising primary carboxylic acid amide functional group, with the general structure RC(=O)NH2. (A3310, A3311, A3311, A3312).
Acetamide is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
60-35-5
VCID:
VC20798905
InChI:
InChI=1S/C2H5NO/c1-2(3)4/h1H3,(H2,3,4)
SMILES:
CC(=O)N
Molecular Formula:
C2H5NO
C2H5NO
CH3CONH2
C2H5NO
CH3CONH2
Molecular Weight:
59.07 g/mol
Acetamide
CAS No.: 60-35-5
Cat. No.: VC20798905
Molecular Formula: C2H5NO
C2H5NO
CH3CONH2
Molecular Weight: 59.07 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Acetamide appears as colorless crystals with a mousy odor (NTP, 1999). Low toxicity. Acetamide is a member of the class of acetamides that results from the formal condensation of acetic acid with ammonia. It is a monocarboxylic acid amide, a N-acylammonia and a member of acetamides. It is a tautomer of an acetimidic acid. Acetamide is used primarily as a solvent and a plasticizer. Workers may be exposed in the plastics and chemical industries. It causes mild skin irritation from acute (short-term) exposure. No information is available on the chronic (long-term), reproductive/developmental, or carcinogenic effects of acetamide in humans. EPA has not classified acetamide for carcinogenicity. Acetamide is a natural product found in Convolvulus erinaceus, Haplophyllum acutifolium, and other organisms with data available. Acetamide is a mineral with formula of CH3CONH2. The corresponding IMA (International Mineralogical Association) number is IMA1974-039. The IMA symbol is Ace. Acetamide can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC). Acetamide is found in red beetroot. Acetamide (or acetic acid amide or ethanamide), CH3CONH2, the amide of acetic acid, is a white crystalline solid in pure form. It is produced by dehydrating ammonium acetate. Acetamide has been shown to exhibit anti-microbial, anti-inflammatory, anti-arthritic and antibiotic functions. Acetamide belongs to the family of Primary Carboxylic Acid Amides. These are compounds comprising primary carboxylic acid amide functional group, with the general structure RC(=O)NH2. (A3310, A3311, A3311, A3312). Acetamide is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 60-35-5 |
| Molecular Formula | C2H5NO C2H5NO CH3CONH2 |
| Molecular Weight | 59.07 g/mol |
| IUPAC Name | acetamide |
| Standard InChI | InChI=1S/C2H5NO/c1-2(3)4/h1H3,(H2,3,4) |
| Standard InChI Key | DLFVBJFMPXGRIB-UHFFFAOYSA-N |
| SMILES | CC(=O)N |
| Canonical SMILES | CC(=O)N |
| Boiling Point | 430 °F at 760 mmHg (NTP, 1992) 222 °C at 760 mm Hg 221.00 to 222.00 °C. @ 760.00 mm Hg 222 °C 430 °F |
| Colorform | Deliquescent hexagonal crystals Trigonal monoclinic crystals from alcohol and ethe |
| Melting Point | 180.1 °F (NTP, 1992) 81.16 °C 82 - 83 °C 81 °C 180.1 °F |
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